Cas no 1255208-63-9 (5-Bromo-4-(2-hydroxyethyl)-2-benzofuran-1(3H)-one)

• Product Name: 5-Bromo-4-(2-hydroxyethyl)-2-benzofuran-1(3H)-one
• CAS No: 1255208-63-9
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 2124817
• Update Time: 2023-08-03

5-Bromo-4-(2-hydroxyethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(2-hydroxyethyl)isobenzofuran-1(3H)-one
• QPLJJRROTIDKCV-UHFFFAOYSA-N
• 5-bromo-4-(2-hydroxyethyl)-2-benzofuran-1(3H)-one
• 5-Bromo-4-(2-hydroxyethyl)-2-benzofuran-1(3H)-one

• Inchi： 1S/C10H9BrO3/c11-9-2-1-7-8(5-14-10(7)13)6(9)3-4-12/h1-2,12H,3-5H2
• InChI Key： QPLJJRROTIDKCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=O)OCC2=C1CCO

Computed Properties

• Exact Mass: 255.974
• Monoisotopic Mass: 255.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5